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Compound of Interest

Compound Name: ADX71441

Cat. No.: B15620548

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling ADX71441. The following procedural guidance is
intended to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.
Compound Information
Identifier Information
N-[5-[4-[(4-chloro-3-fluorophenyl)methyl]-6-
IUPAC Name methoxy-3,5-dioxo-1,2,4-triazin-2-yl]-2-
fluorophenyllacetamide[1]
CAS Number 1207440-88-7[1]
Molecular Formula C19H15CIF2N40O4[1]
Molar Mass 436.80 g-mol~1[1]

Positive allosteric modulator of the GABAB
receptor.[1][2][3]

Mechanism of Action

Personal Protective Equipment (PPE)

When handling ADX71441, it is essential to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Equipment Specification Purpose

Nitrile or other chemical-
Gloves resistant gloves. Double Protect skin from contact.

gloving is recommended.

) Safety glasses with side Protect eyes from splashes or
Eye Protection _
shields or goggles. dust.

Protect skin and clothing from

Lab Coat Standard laboratory coat. o
contamination.

Use in a well-ventilated area. A o ]

' _ _ Avoid inhalation of dust or
Respiratory Protection fume hood is recommended for
) aerosols.
handling powders.

Handling and Storage

Handling:

Handle ADX71441 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use appropriate tools for weighing and transferring the compound to avoid contamination.
Storage:
¢ Store in a tightly sealed container.

 Recommended storage is at room temperature in the continental US; however, this may vary

for other locations.[2]

o Always refer to the Certificate of Analysis for specific storage recommendations.[2]

Experimental Protocols
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Preparation for In Vivo Studies: A common method for preparing ADX71441 for intraperitoneal
(IP) injection in animal studies involves suspending the compound in a vehicle solution. A
published protocol uses a solution of 1% carboxymethyl cellulose (CMC) in water.[4]

Experimental Workflow for Handling ADX71441

Preparation
(Don PPE)

Weighing and Aliquoting
(In Fume Hood)

:

Solution Preparation
(e.g., suspend in 1% CMC)

:

Experimentation
(e.g., in vivo administration)

:

Decontamination
(Clean workspace and equipment)

Waste Disposal
(Follow institutional guidelines)
Doffing PPE
Hand Washing
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Caption: Workflow for the safe handling of ADX71441 from preparation to disposal.

Disposal Plan

Dispose of ADX71441 and any contaminated materials in accordance with all applicable
federal, state, and local regulations. As a research chemical, it should be treated as hazardous
waste unless otherwise specified.

o Unused Compound: Dispose of as chemical waste through your institution's environmental
health and safety office.

o Contaminated Materials: Any materials that have come into contact with ADX71441, such as
pipette tips, tubes, and gloves, should be collected in a designated hazardous waste
container.

Signaling Pathway

ADX71441 is a positive allosteric modulator (PAM) of the GABAB receptor.[1][2][3] This means
it binds to a site on the receptor that is different from the binding site of the endogenous ligand,
GABA. This binding enhances the receptor's response to GABA, leading to an increased
inhibitory effect.

ADX71441 Mechanism of Action
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Caption: ADX71441 enhances GABA-mediated inhibition via the GABAB receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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